Valganciclovir hydrochloride

• Description: Valganciclovir hydrochloride is an antiviral prescription medicine approved by the U.S. Food and Drug Administration (FDA) for the treatment of cytomegalovirus retinitis (CMV retinitis) in adults with AIDS. Valganciclovir hydrochloride is also FDA-approved for the prevention of CMV disease in recipients of organ transplants who are at risk for CMV diseases.; CMV diseases, including CMV retinitis, can be opportunistic infections(OIs) of HIV.; Valganciclovir Hydrochloride is a hydrochloride salt form of valganciclovir, a prodrug form of ganciclovir, a nucleoside analog of 2'-deoxyguanosine, with antiviral activity. After phosphorylation, valganciclovir is incorporated into DNA, resulting in inhibition of viral DNA polymerase, and viral replication.; A ganciclovir prodrug and antiviral agent that is used to treat CYTOMEGALOVIRUS RETINITIS in patients with AIDS, and for the prevention of CYTOMEGALOVIRUS INFECTIONS in organ transplant recipients who have received an organ from a CMV-positive donor.; See also: Valganciclovir (is salt form of).
• CAS No.: 175865-59-5
• Product Name: Valganciclovir hydrochloride
• Molecular Formula: C14H23ClN6O5
• Molecular Weight: 390.82 g/mol
• IUPAC Name: [2-[(2-amino-6-oxo-1H-purin-9-yl)methoxy]-3-hydroxypropyl] (2S)-2-amino-3-methylbutanoate;hydrochloride
• Standard InChI: InChI=1S/C14H22N6O5.ClH/c1-7(2)9(15)13(23)24-4-8(3-21)25-6-20-5-17-10-11(20)18-14(16)19-12(10)22;/h5,7-9,21H,3-4,6,15H2,1-2H3,(H3,16,18,19,22);1H/t8?,9-;/m0./s1
• Standard InChIKey: ZORWARFPXPVJLW-MTFPJWTKSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)OCC(CO)OCN1C=NC2=C1N=C(NC2=O)N)N.Cl
• SMILES: CC(C)C(C(=O)OCC(CO)OCN1C=NC2=C1N=C(NC2=O)N)N.Cl
• Canonical SMILES: CC(C)C(C(=O)OCC(CO)OCN1C=NC2=C1N=C(NC2=O)N)N.Cl
• Appearance: White to light yellow solid powder
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: RS 079070-194, RO 107-9070/194, RS-79070-194, RS-079070-194, ganciclovir L-valyl ester, Valganciclovir HCl, Cymeval, Valcyt, Valixa, Darilin, Rovalcyte, Patheon
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PubMed PMID: 24184129.; 4: Kawalec P, Szkultecka-Debek M, Maks J, Paszulewicz A, Kaweczyńska-Lasoń A, Pilc A. [Clinical efficacy and safety of prolonged use of the valganciclovir for the treatment of cytomegalovirus disease in patients after kidney transplantation]. Pol Merkur Lekarski. 2013 Jul;35(205):10-3. Review. Polish. PubMed PMID: 23984598.; 5: Yu MA, Park JM. Valganciclovir: therapeutic role in pediatric solid organ transplant recipients. Expert Opin Pharmacother. 2013 Apr;14(6):807-15. doi: 10.1517/14656566.2013.778244. Epub 2013 Mar 8. Review. PubMed PMID: 23469871.; 6: Stronati M, Lombardi G, Garofoli F, Villani P, Regazzi M. Pharmacokinetics, pharmacodynamics and clinical use of valganciclovir in newborns with symptomatic congenital cytomegalovirus infection. Curr Drug Metab. 2013 Feb;14(2):208-15. Review. PubMed PMID: 22935067.; 7: Kalil AC, Mindru C, Botha JF, Grant WJ, Mercer DF, Olivera MA, McCartan MA, McCashland TM, Langnas AN, Florescu DF. Risk of cytomegalovirus disease in high-risk liver transplant recipients on valganciclovir prophylaxis: a systematic review and meta-analysis. Liver Transpl. 2012 Dec;18(12):1440-7. doi: 10.1002/lt.23530. Review. PubMed PMID: 22887929.; 8: Chawla JS, Ghobadi A, Mosley J 3rd, Verkruyse L, Trinkaus K, Abboud CN, Cashen AF, Stockerl-Goldstein KE, Uy GL, Westervelt P, DiPersio JF, Vij R. Oral valganciclovir versus ganciclovir as delayed pre-emptive therapy for patients after allogeneic hematopoietic stem cell transplant: a pilot trial (04-0274) and review of the literature. Transpl Infect Dis. 2012 Jun;14(3):259-67. doi: 10.1111/j.1399-3062.2011.00689.x. Epub 2011 Oct 28. Review. PubMed PMID: 22093134.; 9: Manuel O, Perrottet N, Pascual M. Valganciclovir to prevent or treat cytomegalovirus disease in organ transplantation. Expert Rev Anti Infect Ther. 2011 Nov;9(11):955-65. doi: 10.1586/eri.11.116. Review. PubMed PMID: 22029513.; 10: Pescovitz MD. Valganciclovir: recent progress. Am J Transplant. 2010 Jun;10(6):1359-64. doi: 10.1111/j.1600-6143.2010.03112.x. Epub 2010 Mar 28. Review. PubMed PMID: 20455881.; 11: Asberg A, Rollag H, Hartmann A. Valganciclovir for the prevention and treatment of CMV in solid organ transplant recipients. Expert Opin Pharmacother. 2010 May;11(7):1159-66. doi: 10.1517/14656561003742954. Review. PubMed PMID: 20367273.; 12: Perrottet N, Decosterd LA, Meylan P, Pascual M, Biollaz J, Buclin T. Valganciclovir in adult solid organ transplant recipients: pharmacokinetic and pharmacodynamic characteristics and clinical interpretation of plasma concentration measurements. Clin Pharmacokinet. 2009;48(6):399-418. doi: 10.2165/00003088-200948060-00006. Review. PubMed PMID: 19650679.; 13: Fernández-Ruiz M, Muñoz-Codoceo C, López-Medrano F, Faré-García R, Carbonell-Porras A, Garfia-Castillo C, Muñoz-Gómez R, Aguado-García JM. Cytomegalovirus myopericarditis and hepatitis in an immunocompetent adult: successful treatment with oral valganciclovir. Intern Med. 2008;47(22):1963-6. Epub 2008 Nov 17. Review. PubMed PMID: 19015608.; 14: Sun HY, Wagener MM, Singh N. Prevention of posttransplant cytomegalovirus disease and related outcomes with valganciclovir: a systematic review. Am J Transplant. 2008 Oct;8(10):2111-8. doi: 10.1111/j.1600-6143.2008.02369.x. Review. PubMed PMID: 18828771.; 15: Cvetković RS, Wellington K. Valganciclovir: a review of its use in the management of CMV infection and disease in immunocompromised patients. Drugs. 2005;65(6):859-78. Review. PubMed PMID: 15819597.; 16: Couzigou C, Mazeron MC, Escaut L, Merad M, Vittecoq D. [Valganciclovir maintenance therapy in AIDS: treatment failure due to the development of cytomegalovirus resistance to ganciclovir]. Med Mal Infect. 2005 Feb;35(2):98-100. Review. French. PubMed PMID: 15780901.; 17: Razonable RR, Paya CV. Valganciclovir for the prevention and treatment of cytomegalovirus disease in immunocompromised hosts. Expert Rev Anti Infect Ther. 2004 Feb;2(1):27-41. Review. PubMed PMID: 15482169.; 18: Freeman RB. Valganciclovir: oral prevention and treatment of cytomegalovirus in the immunocompromised host. Expert Opin Pharmacother. 2004 Sep;5(9):2007-16. Review. PubMed PMID: 15330737.; 19: Kroes AC. [Valganciclovir. Oral treatment of Cytomegalovirus infections]. Ned Tijdschr Geneeskd. 2004 Jun 19;148(25):1236-8. Review. Dutch. PubMed PMID: 15301386.; 20: Weiskittel P. Valganciclovir hydrochloride (Valcyte): a new antiviral agent. Nephrol Nurs J. 2003 Feb;30(1):93-5. Review. PubMed PMID: 12674959.
• PubChem Compound: 135413534
• Last Modified: Aug 15 2023